![molecular formula C25H23N3O3S B2756856 N-(2,4-dimethoxyphenyl)-2-[4-(4-methylphenyl)quinazolin-2-ylthio]acetamide CAS No. 923677-73-0](/img/structure/B2756856.png)
N-(2,4-dimethoxyphenyl)-2-[4-(4-methylphenyl)quinazolin-2-ylthio]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-dimethoxyphenyl)-2-[4-(4-methylphenyl)quinazolin-2-ylthio]acetamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential anticancer properties. It was first synthesized in the 1990s and has since been the subject of numerous scientific studies, which have explored its mechanism of action, biochemical and physiological effects, and potential applications in cancer treatment.
Scientific Research Applications
Antitumor Activity
- Quinazolinone derivatives have been synthesized and evaluated for their in vitro antitumor activity, demonstrating significant broad-spectrum antitumor effects. These compounds have shown enhanced potency compared to standard treatments in various cancer cell lines, including CNS, renal, breast, and leukemia, indicating their potential as antitumor agents (Al-Suwaidan et al., 2016). Another study on trimethoxyanilides based on 4(3H)-quinazolinone scaffolds reported extensive-spectrum antitumor efficiency against multiple cell lines, highlighting their therapeutic potential (Mohamed et al., 2016).
Anticonvulsant Activity
- Research into quinazolinone derivatives has also explored their affinity to GABAergic biotargets and their potential anticonvulsant activity. Although some derivatives did not show significant anticonvulsant activity, these studies contribute to understanding the pharmacophore's role in such activities and may guide the development of more effective compounds (El Kayal et al., 2022).
Antihistaminic and Anti-inflammatory Properties
- Novel quinazolinone derivatives have been synthesized and tested for their H1-antihistaminic activity. Some compounds emerged as potent agents, offering protection against histamine-induced bronchospasm with minimal sedation, suggesting their potential as antihistamine agents (Alagarsamy et al., 2014). Another study designed and synthesized derivatives showing antihistamine effects, further underscoring the therapeutic potential of quinazolinone compounds in treating allergies (Alagarsamy & Parthiban, 2014).
Antiviral Activity
- The synthesis of (quinazolin-4-ylamino)methyl-phosphonate derivatives through microwave irradiation has been reported, with some compounds displaying weak to good anti-Tobacco mosaic virus (TMV) activity, indicating their potential use in developing antiviral drugs (Luo et al., 2012).
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-2-[4-(4-methylphenyl)quinazolin-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O3S/c1-16-8-10-17(11-9-16)24-19-6-4-5-7-20(19)27-25(28-24)32-15-23(29)26-21-13-12-18(30-2)14-22(21)31-3/h4-14H,15H2,1-3H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROWUVTUVNFDMJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=NC3=CC=CC=C32)SCC(=O)NC4=C(C=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.